Cas no 350509-80-7 (N-(3-Chloro-4-methoxyphenyl)-N-(phenylsulfonyl)glycine)

• Product Name: N-(3-Chloro-4-methoxyphenyl)-N-(phenylsulfonyl)glycine
• CAS No: 350509-80-7
• MF: C₁₅H₁₄ClNO₅S
• MW: 355.793362140656
• MDL: MFCD01190333
• CID: 4713233
• Update Time: 2025-06-08

N-(3-Chloro-4-methoxyphenyl)-N-(phenylsulfonyl)glycine Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methoxyphenyl)-N-(phenylsulfonyl)glycine
• BAS 00849764
• Cambridge id 5615970
• Oprea1_317964
• Oprea1_825416
• STL199875
• BBL019309
• H1426
• glycine, N-(3-chloro-4-methoxyphenyl)-N-(phenylsulfonyl)-
• 2-[N-(benzenesulfonyl)-3-chloro-4-methoxyanilino]acetic acid
• [Benzenesulfonyl-(3-chloro-4-methoxy-phenyl)-amino]-acetic acid
• N-(3-Chloro-4-methoxyphenyl)-N-(phenylsulfonyl)glycine

• MDL： MFCD01190333
• Inchi： 1S/C15H14ClNO5S/c1-22-14-8-7-11(9-13(14)16)17(10-15(18)19)23(20,21)12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,18,19)
• InChI Key： YLZSHXZOUXAYQC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N(CC(=O)O)S(C1C=CC=CC=1)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 501
• Topological Polar Surface Area: 92.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(3-Chloro-4-methoxyphenyl)-N-(phenylsulfonyl)glycine

Introduction to N-(3-Chloro-4-methoxyphenyl)-N-(phenylsulfonyl)glycine (CAS No. 350509-80-7)

N-(3-Chloro-4-methoxyphenyl)-N-(phenylsulfonyl)glycine (CAS No. 350509-80-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, exhibits promising potential in various biochemical applications. The presence of both chloro and methoxy substituents on the aromatic ring, combined with the phenylsulfonyl group, makes it a versatile intermediate in the synthesis of more complex molecules.

The chemical structure of N-(3-Chloro-4-methoxyphenyl)-N-(phenylsulfonyl)glycine consists of a glycine backbone modified at both the amino and carboxylic acid positions. The amino group is attached to a phenyl ring substituted with a sulfonyl group, while the carboxylic acid group is linked to a benzene ring featuring both chloro and methoxy functional groups. This dual substitution pattern imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further functionalization and derivatization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-(3-Chloro-4-methoxyphenyl)-N-(phenylsulfonyl)glycine has emerged as a key intermediate in the synthesis of several pharmacologically active compounds. Its structural motif is particularly relevant in the design of molecules targeting neurological disorders, inflammatory conditions, and metabolic diseases. The compound's ability to interact with biological targets at multiple levels makes it a valuable tool in drug discovery efforts.

One of the most compelling aspects of N-(3-Chloro-4-methoxyphenyl)-N-(phenylsulfonyl)glycine is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies that minimize off-target effects. The phenylsulfonyl group in N-(3-Chloro-4-methoxyphenyl)-N-(phenylsulfonyl)glycine provides a scaffold for creating potent kinase inhibitors by allowing for precise modifications that enhance binding affinity and selectivity.

Furthermore, the compound has shown promise in the field of immunomodulation. Recent studies have highlighted its potential as an antagonist for certain immune receptors, which could lead to novel treatments for autoimmune diseases and chronic inflammation. The chloro and methoxy substituents on the aromatic ring contribute to its ability to modulate immune responses by interacting with specific binding sites on immune cells. This has opened up new avenues for therapeutic intervention in conditions where immune dysregulation plays a significant role.

The synthesis of N-(3-Chloro-4-methoxyphenyl)-N-(phenylsulfonyl)glycine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired framework efficiently. The use of high-performance liquid chromatography (HPLC) and mass spectrometry (MS) allows for rigorous purification and characterization of the compound, ensuring that it meets the stringent requirements for pharmaceutical applications.

In conclusion, N-(3-Chloro-4-methoxyphenyl)-N-(phenylsulfonyl)glycine (CAS No. 350509-80-7) represents a significant advancement in medicinal chemistry. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further. The ongoing development of innovative synthetic methodologies will also contribute to making this compound more accessible for broader scientific use.